Cas no 158196-47-5 ((3-Aminophenoxy)acetic acid methyl ester)

(3-Aminophenoxy)acetic acid methyl ester structure
158196-47-5 structure
Product Name:(3-Aminophenoxy)acetic acid methyl ester
CAS No:158196-47-5
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD09047922
CID:1336054
PubChem ID:10678961
Update Time:2025-08-03

(3-Aminophenoxy)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-aminophenoxy)-, methyl ester
    • 3-aminophenoxyacetic acid methyl ester
    • AB87244
    • BS-13798
    • EN300-35991
    • (3-Aminophenoxy)aceticacidmethylester
    • MFCD09047922
    • AKOS000131940
    • AB01329679-02
    • (3-Aminophenoxy)acetic acid methyl ester
    • 158196-47-5
    • DTXSID201301772
    • F79351
    • Methyl 3-aminophenoxyacetate
    • NCGC00336495-01
    • XENTXTUUBRDTST-UHFFFAOYSA-N
    • DB-142760
    • Methyl 2-(3-aminophenoxy)acetate
    • 3-aminophenoxyacetic acid methylester
    • METHYL (3-AMINOPHENOXY)ACETATE
    • CS-0447471
    • SCHEMBL217079
    • MDL: MFCD09047922
    • Inchi: 1S/C9H11NO3/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6,10H2,1H3
    • InChI Key: XENTXTUUBRDTST-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.55

(3-Aminophenoxy)acetic acid methyl ester Pricemore >>

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